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Compound of Interest

Compound Name: Tert-butyl 2-methylpropanoate

Cat. No.: B095702

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety data for tert-
butyl 2-methylpropanoate (also known as tert-butyl isobutyrate). The information is compiled
from various sources to ensure a thorough understanding of its hazard profile, handling
procedures, and emergency protocols. It is imperative to consult the specific Safety Data Sheet

(SDS) provided by the manufacturer for the most accurate and detailed information before
handling this chemical.

Section 1: Chemical Identification and Physical
Properties

Tert-butyl 2-methylpropanoate is an ester with a characteristic fruity odor. Its fundamental
properties are summarized below.
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Property

Value

Source

Chemical Name

tert-butyl 2-methylpropanoate PubChem[1]

tert-butyl isobutyrate, t-butyl

Synonyms isobutyrate, tert-butyl 2- PubChem[1]
methylpropionate

CAS Number 16889-72-8 PubChem[1]

Molecular Formula C8H1602 PubChem[1]

Molecular Weight 144.21 g/mol PubChem[1]

Boiling Point 127.0-128.3°C -

Section 2: Hazard Identification and Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating the hazards of chemical products. Tert-butyl 2-

methylpropanoate is classified as follows:

Hazard Class Category Hazard Statement Pictogram
o H226: Flammable B,
Flammable Liquids 3 o raalt text
liquid and vapor
Skin H315: Causes skin b,
, o 2 o aalt text
Corrosion/Irritation irritation
Serious Eye H319: Causes serious L,
o 2A S lwaalt text
Damage/Eye Irritation eye irritation
Specific Target Organ
Toxicity - Single H335: May cause E,
3 laalt text

Exposure (Respiratory

tract irritation)

respiratory irritation

Data sourced from PubChem.[1]
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The following Graphviz diagram illustrates the GHS hazard classification for tert-butyl 2-
methylpropanoate.

GHS Hazard Classification
Flammable Liquid
H226 (Category 3)
H315
Tert-butyl 2-methylpropanoate CAS: 16889-72-8
H319
H335

Click to download full resolution via product page
GHS Hazard Classification for Tert-butyl 2-methylpropanoate.

Section 3: Quantitative Safety Data

A comprehensive search for quantitative safety data for tert-butyl 2-methylpropanoate was
conducted. However, specific values for flash point, autoignition temperature, explosive limits,
and toxicological data (LD50/LC50) were not available in the public domain at the time of this
report. It is crucial to obtain this information from the supplier's Safety Data Sheet (SDS).

For context, data for a structural isomer, butyl isobutyrate (CAS: 97-87-0), is provided below.
This data should NOT be used for tert-butyl 2-methylpropanoate as the two are different
chemical entities with potentially different safety profiles.
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Parameter

Value (for Butyl
Isobutyrate)

Source

Flash Point

45.56 °C (114.00 °F)

The Good Scents Company[2]

Oral LD50 (rat)

> 5000 mg/kg

The Good Scents Company[2]

Dermal LD50 (rabbit)

> 5000 mg/kg

The Good Scents Company[2]

Section 4: Experimental Protocols

Detailed experimental protocols for the safety and toxicological assessment of tert-butyl 2-

methylpropanoate are not publicly available. Standard OECD guidelines for testing of

chemicals would likely be followed for such evaluations. These would include, but are not

limited to:

e OECD Guideline 401:

o OECD Guideline 402:

e OECD Guideline 403:

e OECD Guideline 404:

e OECD Guideline 405:

o OECD Guideline 102:

e OECD Guideline 103:

e OECD Guideline 107:

e OECD Guideline 109:

o OECD Guideline 117:

Acute Oral Toxicity

Acute Dermal Toxicity

Acute Inhalation Toxicity

Acute Dermal Irritation/Corrosion

Acute Eye Irritation/Corrosion

Melting Point/Melting Range

Boiling Point

Partition Coefficient (n-octanol/water)

Density of Liquids and Solids

Partition Coefficient (n-octanol/water), HPLC Method

Section 5: Safe Handling and Emergency

Procedures
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Given the classification of tert-butyl 2-methylpropanoate as a flammable liquid and an irritant,
the following general handling and emergency procedures should be followed.

Personal Protective Equipment (PPE) and Engineering
Controls

e Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood.
» Eye Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear nitrile or other suitable chemical-resistant gloves. A lab coat or
chemical-resistant apron is also recommended.

» Respiratory Protection: If working outside of a fume hood or if vapors are expected to be
high, use a respirator with an appropriate organic vapor cartridge.

Safe Handling Workflow

The following diagram outlines a general workflow for safely handling flammable and irritant
liquids like tert-butyl 2-methylpropanoate.
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Start:
Prepare to Handle Chemical

Assess Hazards
(Flammable, Irritant)

:

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

l

Prepare Work Area
(Fume Hood, Spill Kit Ready)

l

Handle Chemical
(Avoid Inhalation, Skin/Eye Contact)

l

Dispose of Waste
(Properly Labeled Waste Container)

l

Decontaminate Work Area
and Remove PPE

Click to download full resolution via product page

General Safe Handling Workflow for Flammable and Irritant Liquids.

First Aid Measures
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 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally. Remove contact lenses if present and easy to do. Continue
rinsing. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures

o Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam. Water
spray may be ineffective but can be used to cool fire-exposed containers.

» Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to
a source of ignition and flash back. Containers may explode when heated.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Section 6: Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
heat, sparks, open flames, and other ignition sources. Keep away from oxidizing agents.

» Disposal: Dispose of waste and residues in accordance with local, state, and federal
regulations. Do not allow to enter drains or waterways.

Disclaimer: This document is intended as a technical guide and is not a substitute for the
manufacturer's Safety Data Sheet (SDS). Always refer to the SDS for the most current and
complete safety information before using tert-butyl 2-methylpropanoate. The absence of
certain data in this report highlights the need for caution and reliance on supplier-provided
information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [In-Depth Technical Guide: Tert-butyl 2-
methylpropanoate Safety Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095702#tert-butyl-2-methylpropanoate-safety-data-
sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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